Cas no 132942-81-5 (4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride)

• Product Name: 4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride
• CAS No: 132942-81-5
• MF: C₆H₈Cl₃FN₂
• MW: 233.49852180481
• MDL: MFCD00042485
• CID: 141898
• PubChem ID: 14694178
• Update Time: 2025-11-06

4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-fluorobenzene-1,2-diamine dihydrochloride
• 1,2-Benzenediamine,4-chloro-5-fluoro-, hydrochloride (1:2)
• 1,2-DIAMINO-4-CHLORO-5-FLUOROBENZENE
• 1-CHLORO-4,5-DIAMINO-2-FLUOROBENZENE
• 4-CHLORO-1,2-DIAMINO-5-FLUOROBENZENE
• 4-Chloro-5-fluoro-1,2-diaminobenzene
• 4-CHLORO-5-FLUORO-1,2-PHENYLENEDIAMINE
• 4-CHLORO-5-FLUOROBENZENE-1,2-DIAMINE
• 4-Chloro-5-Fluoro-o-Phenylendiamine
• BUTTPARK 44�3-90
• TIMTEC-BB SBB003959
• BUTTPARK 44\03-90
• 4-CHLORO-5-FLUORO-O-PHENYLENEDIAMINE
• EN300-244508
• 1,2-benzenediamine,4-chloro-5-fluoro-,2HCl
• 4-chloro-5-fluorobenzene-1,2-diamine;dihydrochloride
• 4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride
• 132942-81-5
• 1,2-Benzenediamine, 4-chloro-5-fluoro-, hydrochloride (1:2)

• MDL： MFCD00042485
• Inchi： 1S/C6H6ClFN2.2ClH/c7-3-1-5(9)6(10)2-4(3)8;;/h1-2H,9-10H2;2*1H
• InChI Key： AOOCMQJLTMEFLR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)N)N)F.Cl.Cl

Computed Properties

• Exact Mass: 160.020354
• Monoisotopic Mass: 160.020354
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Gray to bright brown powder
• Density: 1.3011 (estimate)
• Melting Point: 110°C
• Boiling Point: 316.2°Cat760mmHg
• Flash Point: 145°C
• Refractive Index: 1.638
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride

Professional Introduction to 4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride (CAS No: 132942-81-5)

4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 132942-81-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bisamine derivative features a benzene core substituted with both chlorine and fluorine atoms, flanked by two amino groups, and is further stabilized by dihydrochloride salts. The unique structural attributes of this molecule make it a valuable scaffold for the development of novel therapeutic agents, particularly in addressing complex biological targets.

The presence of both chloro and fluoro substituents on the aromatic ring imparts distinct electronic and steric properties to 4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride, influencing its reactivity and interaction with biological systems. The chlorine atom, being an electron-withdrawing group, can modulate the electron density on the aromatic ring, while the fluorine atom, due to its high electronegativity and small size, introduces metabolic stability and lipophilicity. These characteristics are particularly advantageous in medicinal chemistry, as they allow for fine-tuning of pharmacokinetic profiles and target specificity.

In recent years, 4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride has garnered attention in academic and industrial research for its potential applications in drug discovery. The diamine functionality provides multiple sites for chemical modification, enabling the synthesis of a diverse array of derivatives with tailored biological activities. This flexibility has been exploited in the design of molecules targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of 4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By incorporating this compound into drug candidates, researchers aim to develop selective inhibitors that can modulate kinase activity without off-target effects. Preliminary studies have shown promising results in vitro, demonstrating inhibitory effects on several kinases relevant to cancer progression.

The dihydrochloride salt form of 4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride enhances its solubility and stability, making it more amenable to formulation into pharmaceutical products. This improved physicochemical property is critical for ensuring consistent drug delivery and efficacy in clinical settings. Furthermore, the stability under various storage conditions reduces the logistical challenges associated with handling sensitive pharmaceutical compounds.

Advances in computational chemistry have further accelerated the exploration of 4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride as a drug discovery tool. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy. These predictions guide experimental efforts by identifying promising derivatives for further optimization. The integration of machine learning algorithms has also enabled rapid screening of large libraries of compounds derived from this scaffold, expediting the identification of lead candidates.

The synthesis of 4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps include halogenation of benzene derivatives followed by diamination and salt formation. Recent innovations in synthetic methodologies have improved yields and reduced byproduct formation, making the process more efficient and environmentally sustainable. Green chemistry principles have been increasingly applied to minimize waste and hazardous reagent usage.

In clinical research, 4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride has been investigated as a component in combination therapies. The rationale behind this approach is to leverage synergistic effects between different compounds, enhancing therapeutic outcomes while potentially reducing side effects. Preliminary clinical trials have demonstrated encouraging results in patients with advanced malignancies, where combination regimens incorporating derivatives based on this scaffold showed improved tumor response rates compared to single-agent treatments.

The future prospects for 4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride are vast and multifaceted. Ongoing research aims to expand its applications into other therapeutic areas such as neurodegenerative diseases and autoimmune disorders. The compound's versatility as a molecular building block ensures its continued relevance in pharmaceutical innovation. As our understanding of disease mechanisms evolves, so too will the ways in which this compound contributes to addressing unmet medical needs.

In conclusion,4-Chloro-5-fluorobenzene-1,2-diaminedihydrochloride (CAS No: 132942-81-5) represents a cornerstone in modern drug discovery efforts. Its unique structural features combined with its synthetic accessibility make it an indispensable tool for medicinal chemists striving to develop next-generation therapeutics. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing human health through innovative pharmaceutical solutions.